5-t-Butyl-2-(2-fluoro-benzyl)-2H-pyrazole-3-carboxylic acid ethyl ester, 95%
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Description
5-t-Butyl-2-(2-fluoro-benzyl)-2H-pyrazole-3-carboxylic acid ethyl ester, 95% (abbreviated as 5-t-Bu-2-FB-2H-PCEE-95%) is a chemical compound with a wide range of applications in scientific research. It has been used in a variety of laboratory experiments to study its biochemical and physiological effects. The compound is also used in the synthesis of other compounds and has been found to possess a variety of advantages and limitations for lab experiments.
Scientific Research Applications
Fluorescent Probes Development
The compound’s structure suggests potential utility in the development of fluorescent probes. These probes are vital in biomedical research for detecting specific biomolecules or molecular activities within cells through fluorescence signals. The presence of a fluorophenyl group in MFCD34168816 could be exploited to design probes with high sensitivity and selectivity .
Organic Synthesis
MFCD34168816 could serve as a precursor or intermediate in organic synthesis. Its pyrazole core is a common motif in pharmaceuticals and agrochemicals, and the tert-butyl group could provide steric hindrance that is beneficial in selective reactions .
Medicinal Chemistry
In medicinal chemistry, MFCD34168816 might be used to synthesize novel compounds with potential therapeutic effects. The fluorine atom can improve the bioavailability and metabolic stability of pharmaceuticals, making this compound a valuable starting point for drug design .
Material Science
The compound’s unique structure could be utilized in material science, particularly in the synthesis of new polymers or coatings. The tert-butyl group could impart desirable properties such as increased thermal stability to the materials .
Environmental Monitoring
MFCD34168816 could be modified to create sensors for environmental monitoring. The compound’s ability to interact with various environmental pollutants could lead to the development of sensitive detection methods for hazardous substances .
Food Safety
In the field of food safety, derivatives of MFCD34168816 could be used to detect contaminants or toxins in food products. The compound’s structural features may allow for the creation of assays that are both rapid and reliable .
Photodynamic Therapy
The compound’s potential to be developed into photosensitizers for photodynamic therapy is another exciting avenue. This therapy is used to treat various medical conditions, including cancer, by utilizing light-sensitive compounds .
Chemical Education
Lastly, MFCD34168816 can be used as a teaching tool in chemical education to illustrate the synthesis and application of complex organic molecules. It provides a practical example of how theoretical knowledge is applied in real-world scenarios .
properties
IUPAC Name |
ethyl 5-tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN2O2/c1-5-22-16(21)14-10-15(17(2,3)4)19-20(14)11-12-8-6-7-9-13(12)18/h6-10H,5,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJJQNXBSBYUMIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1CC2=CC=CC=C2F)C(C)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN2O2 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.36 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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